Cas no 397277-02-0 (3-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea)

• Product Name: 3-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea
• CAS No: 397277-02-0
• MF: C₁₈H₁₅N₃O₄S
• MW: 369.394402742386
• CID: 6588552
• PubChem ID: 3529502
• Update Time: 2025-07-23

3-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea
• 397277-02-0
• Oprea1_031080
• AB00672531-01
• 1-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(4-methoxyphenyl)urea
• 3-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-1-(4-methoxyphenyl)urea
• 1-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)urea
• F0789-0015
• AKOS024600009

• Inchi： 1S/C18H15N3O4S/c1-23-13-5-3-12(4-6-13)19-17(22)21-18-20-14(9-26-18)11-2-7-15-16(8-11)25-10-24-15/h2-9H,10H2,1H3,(H2,19,20,21,22)
• InChI Key： DXAOEHGRBNSMAW-UHFFFAOYSA-N
• SMILES： S1C(NC(NC2C=CC(=CC=2)OC)=O)=NC(=C1)C1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 369.078
• Monoisotopic Mass: 369.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea

Comprehensive Overview of 3-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea (CAS No. 397277-02-0)

The compound 3-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea, identified by its CAS number 397277-02-0, is a chemically synthesized urea derivative with a unique structural framework. This molecule features a benzodioxole moiety linked to a thiazole ring, further conjugated with a methoxyphenyl group. Such structural complexity grants it potential applications in pharmaceutical research, particularly in the development of targeted therapies. Researchers are increasingly interested in its structure-activity relationship (SAR), as it may offer insights into novel drug design strategies.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 3-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea due to their diverse biological activities. The benzodioxole and thiazole components are known for their roles in modulating enzyme interactions, making this compound a candidate for studies involving kinase inhibition or receptor binding. With the rise of precision medicine, such molecules are being explored for their potential to address unmet medical needs, aligning with trends in personalized therapeutics.

The synthesis of CAS No. 397277-02-0 involves multi-step organic reactions, often starting with the condensation of 2-aminothiazole derivatives with isocyanate functionalities. Its purity and stability are critical for research applications, prompting advancements in analytical techniques like HPLC and mass spectrometry for characterization. These methods ensure compliance with stringent quality control standards, a topic frequently searched by professionals in the field.

From an industrial perspective, 3-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea is part of a broader class of small-molecule inhibitors gaining traction in drug discovery. Its potential as a lead compound is underscored by its ability to interact with biological targets such as G-protein-coupled receptors (GPCRs) or epigenetic regulators. These attributes resonate with current searches for next-generation therapeutics and bioactive scaffolds in academic and industrial forums.

Environmental and sustainability considerations also play a role in the discourse around this compound. Researchers are investigating green chemistry approaches to its synthesis, minimizing waste and energy consumption. This aligns with global interest in eco-friendly pharmaceutical production, a hot topic in both scientific literature and public discourse.

In summary, 3-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea (CAS No. 397277-02-0) represents a fascinating intersection of medicinal chemistry and molecular design. Its study contributes to broader conversations about innovative drug development, sustainable science, and the future of therapeutic interventions. As research progresses, this compound may emerge as a pivotal player in addressing complex health challenges.